![molecular formula C13H13NO5S2 B4893456 N-methoxy-N-(phenylsulfonyl)benzenesulfonamide](/img/structure/B4893456.png)
N-methoxy-N-(phenylsulfonyl)benzenesulfonamide
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Overview
Description
N-methoxy-N-(phenylsulfonyl)benzenesulfonamide, also known as MSB, is a sulfonamide compound that has gained attention in the scientific community due to its potential as a useful tool in biochemical and physiological research. This compound has been shown to have a variety of effects on cells and organisms, making it a valuable asset in the study of biological processes.
Mechanism of Action
The mechanism of action of N-methoxy-N-(phenylsulfonyl)benzenesulfonamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes in cells. Specifically, this compound has been shown to inhibit the activity of carbonic anhydrase enzymes, which are involved in a variety of biological processes.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects on cells and organisms. One of the most well-studied effects is its ability to inhibit the activity of carbonic anhydrase enzymes, which can have downstream effects on a variety of biological processes. Additionally, this compound has been shown to decrease the production of certain inflammatory molecules in cells, suggesting that it may have anti-inflammatory effects. Finally, this compound has been shown to protect neurons from damage, which could have implications for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-methoxy-N-(phenylsulfonyl)benzenesulfonamide in lab experiments is that it is a relatively stable compound that can be easily synthesized. Additionally, this compound has a variety of effects on cells and organisms, making it a versatile tool for studying biological processes. However, there are also limitations to using this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in a clinical setting are not well-established.
Future Directions
There are many potential future directions for research involving N-methoxy-N-(phenylsulfonyl)benzenesulfonamide. One area of interest is the development of new cancer treatments based on the inhibitory effects of this compound on cancer cell growth. Additionally, this compound could be studied further in the context of inflammation and neurodegenerative diseases, where it has shown promise in preclinical studies. Finally, researchers could work to better understand the mechanism of action of this compound, which could lead to the development of more targeted and effective treatments.
Synthesis Methods
The synthesis of N-methoxy-N-(phenylsulfonyl)benzenesulfonamide is a multi-step process that involves the reaction of various chemicals. One common method involves the reaction of 4-bromoanisole with sodium hydride, followed by the addition of phenylsulfonyl chloride. The resulting product is then treated with sodium hydroxide to produce the final compound.
Scientific Research Applications
N-methoxy-N-(phenylsulfonyl)benzenesulfonamide has been used in a variety of scientific research applications, including the study of cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth of certain types of cancer cells, making it a potential candidate for the development of new cancer treatments. Inflammation is another area of research where this compound has shown promise, as it has been shown to decrease the production of certain inflammatory molecules in cells. Finally, this compound has been studied in the context of neurodegenerative diseases, where it has been shown to protect neurons from damage.
properties
IUPAC Name |
N-(benzenesulfonyl)-N-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO5S2/c1-19-14(20(15,16)12-8-4-2-5-9-12)21(17,18)13-10-6-3-7-11-13/h2-11H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJZJJRHLAZUGFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CON(S(=O)(=O)C1=CC=CC=C1)S(=O)(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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